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Compound of Interest

Compound Name: Iristectorene B

Cat. No.: B1498144

A comprehensive review of publicly available scientific literature reveals a significant gap in the
understanding of the structure-activity relationship (SAR) of Iristectorene B, a monocyclic
triterpene ester isolated from the seeds of Iris tectorum.[1][2] While the isolation and structural
elucidation of Iristectorene B were described in 1994, subsequent research detailing its
biological activities and the systematic exploration of its chemical structure to modulate these
activities appears to be unavailable.

Iristectorene B was first identified by Katsura Seki and colleagues, who determined its
complex structure as 3-{3-hydroxy-2-[5-hydroxy-4,8,12-trimethyl-(3E,7E)-3,7,11-
tridecatrienyl]-2,3-dimethyl-6-(1-methyl-2-oxoethylidene)cyclohexyl} propyl tetradecanoate.[1]
[2] This intricate molecular architecture presents numerous possibilities for synthetic
modification and the potential exploration of its therapeutic properties.

Despite the detailed structural work, a thorough investigation into the biological effects of
Iristectorene B has not been reported in the accessible scientific literature. Consequently,
there is no data on which to build a structure-activity relationship profile. SAR studies are
fundamental in medicinal chemistry and drug discovery, as they provide crucial insights into
how specific chemical features of a molecule contribute to its biological activity. This knowledge
is essential for the rational design of more potent, selective, and safer therapeutic agents.

While research on Iristectorene B itself is lacking, the genus Iris is a rich source of diverse
secondary metabolites with a wide array of documented biological activities.[2][3][4][5]
Phytochemical investigations of various Iris species have led to the isolation of compounds
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such as flavonoids, isoflavonoids, and other triterpenoids.[2][3][5] These compounds have
demonstrated a range of pharmacological effects, including anti-inflammatory, antioxidant,
cytotoxic, antimicrobial, and phytoestrogenic properties.[3][4][6] For instance, other compounds
isolated from Iris species have been shown to inhibit bacterial biofilms and exhibit cytotoxic
activity against cancer cell lines.[4][7]

The absence of biological data for Iristectorene B means that no experimental protocols for its
bioassays can be provided, nor can any signaling pathways it may modulate be depicted. The
creation of a comparative guide on its SAR is therefore not possible at this time.

Future research endeavors are necessary to first screen Iristectorene B for a range of
biological activities. Should any significant activity be identified, subsequent SAR studies would
be warranted. This would involve the synthesis of a series of analogs with systematic
modifications to different parts of the Iristectorene B scaffold and the evaluation of their
biological effects. Such studies would be invaluable in unlocking the potential of this unique
natural product as a lead compound for drug development. Until such research is undertaken,
the structure-activity relationship of Iristectorene B remains an unexplored and potentially
fruitful area of scientific inquiry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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